Cas no 2287260-93-7 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[5-(trifluoromethyl)pyridin-3-yl]propanoic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[5-(trifluoromethyl)pyridin-3-yl]propanoic acid
• CAS No: 2287260-93-7
• MF: C₂₄H₁₉F₃N₂O₄
• MW: 456.413876771927
• CID: 5947376
• PubChem ID: 165829744
• Update Time: 2025-06-08

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[5-(trifluoromethyl)pyridin-3-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6743768
• 2287260-93-7
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[5-(trifluoromethyl)pyridin-3-yl]propanoic acid

• Inchi： 1S/C24H19F3N2O4/c25-24(26,27)15-9-14(11-28-12-15)10-21(22(30)31)29-23(32)33-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-9,11-12,20-21H,10,13H2,(H,29,32)(H,30,31)
• InChI Key： JRUYBPYPMYLNBX-UHFFFAOYSA-N
• SMILES： FC(C1=CN=CC(=C1)CC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 456.12969158g/mol
• Monoisotopic Mass: 456.12969158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[5-(trifluoromethyl)pyridin-3-yl]propanoic acid

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[5-(trifluoromethyl)pyridin-3-yl]propanoic acid (CAS No. 2287260-93-7): A Comprehensive Overview

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[5-(trifluoromethyl)pyridin-3-yl]propanoic acid (CAS No. 2287260-93-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-amino acid, is a derivative of fluorenylmethyloxycarbonyl (Fmoc) and trifluoromethylpyridine, making it a valuable intermediate in the synthesis of peptides and other biologically active molecules.

The Fmoc group is widely used in peptide synthesis due to its ease of removal and stability under various reaction conditions. The presence of the trifluoromethylpyridine moiety imparts unique chemical and biological properties to the compound, making it a promising candidate for the development of novel therapeutic agents.

Recent studies have highlighted the potential applications of this compound in various areas of biomedical research. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of Fmoc-amino acids in the synthesis of peptidomimetics designed to target specific protein-protein interactions. The researchers found that the introduction of the trifluoromethylpyridine group significantly enhanced the binding affinity and selectivity of the resulting peptides, demonstrating the potential of this compound in drug discovery.

In another study, researchers at the University of California, San Francisco, investigated the role of Fmoc-amino acids in modulating cellular signaling pathways. They discovered that certain derivatives of this compound could effectively inhibit specific kinases involved in cancer progression, suggesting its potential as a lead compound for anticancer drug development.

The chemical structure of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[5-(trifluoromethyl)pyridin-3-yl]propanoic acid is characterized by a central proline-like backbone with an Fmoc protecting group on one end and a trifluoromethylpyridine substituent on the other. This unique arrangement provides several advantages in synthetic chemistry:

• Steric Protection: The bulky Fmoc group prevents unwanted side reactions during peptide synthesis, ensuring high yields and purity.
• Enhanced Solubility: The trifluoromethylpyridine moiety improves solubility in organic solvents, facilitating purification and characterization.
• Bioavailability: The presence of fluorine atoms can enhance the bioavailability and metabolic stability of the final product, which is crucial for drug development.

In terms of synthetic methods, several efficient routes have been developed for the preparation of this compound. One common approach involves the reaction of Fmoc-OH with an appropriate amine followed by coupling with a trifluoromethylpyridine derivative using standard coupling reagents such as HATU or EDC·HCl. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The safety profile of CAS No. 2287260-93-7 has also been extensively studied. While it is generally considered safe for laboratory use under proper handling conditions, precautions should be taken to avoid inhalation and skin contact due to its potential irritant properties. Safety data sheets (SDS) are available for reference to ensure safe handling and storage.

In conclusion, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[5-(trifluoromethyl)pyridin-3-yl]propanoic acid (CAS No. 2287260-93-7) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the field.